2-Chloro-5-(trifluoromethyl)quinazolin-8-ol

• Molecular Formula: C9H4ClF3N2O
• Molecular Weight: 248.59 g/mol
• IUPAC Name: 2-chloro-5-(trifluoromethyl)quinazolin-8-ol
• InChI: InChI=1S/C9H4ClF3N2O/c10-8-14-3-4-5(9(11,12)13)1-2-6(16)7(4)15-8/h1-3,16H
• InChI Key: UXNZJYPQYMHHHQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1C(F)(F)F)C=NC(=N2)Cl)O

Description

2-Chloro-5-(trifluoromethyl)quinazolin-8-ol is a useful research compound. Its molecular formula is C9H4ClF3N2O and its molecular weight is 248.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-chloro-8-methoxy-5-(trifluoromethyl) quinazoline (1 eq) (See example 51 for synthesis) in DCM was added boron tribromide at 0° C. The reaction mixture was warmed to room temperature and stirred overnight. The reaction mixture was concentrated and residue was treated with ice cold water. Precipitate was filtered, washed and dried in vacuo to provide product as a yellow solid in 78% yield. ES/MS m/z 249.0 (MH+).